Cas no 2093805-85-5 (1-3-(ethanesulfonyl)azetidin-1-ylprop-2-en-1-one)

• Product Name: 1-3-(ethanesulfonyl)azetidin-1-ylprop-2-en-1-one
• CAS No: 2093805-85-5
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 5413080
• PubChem ID: 121582301
• Update Time: 2025-10-17

1-3-(ethanesulfonyl)azetidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2737383566
• 2093805-85-5
• 1-[3-(ethanesulfonyl)azetidin-1-yl]prop-2-en-1-one
• 1-(3-ethylsulfonylazetidin-1-yl)prop-2-en-1-one
• EN300-26574116
• 1-3-(ethanesulfonyl)azetidin-1-ylprop-2-en-1-one

• Inchi： 1S/C8H13NO3S/c1-3-8(10)9-5-7(6-9)13(11,12)4-2/h3,7H,1,4-6H2,2H3
• InChI Key： RKELPUGMGVMZCK-UHFFFAOYSA-N
• SMILES： S(CC)(C1CN(C(C=C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-3-(ethanesulfonyl)azetidin-1-ylprop-2-en-1-one

1-(3-(Ethanesulfonyl)azetidin-1-yl)prop-2-en-1-one: A Comprehensive Overview

1-(3-(Ethanesulfonyl)azetidin-1-yl)prop-2-en-1-one (CAS No. 2093805-85-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as an ethanesulfonyl azetidine derivative, has garnered attention due to its unique structural properties and promising biological activity. In this article, we delve into the latest research findings, structural insights, and potential applications of this compound.

The molecular structure of 1-(3-(Ethanesulfonyl)azetidin-1-yl)prop-2-en-1-one is characterized by a four-membered azetidine ring substituted with an ethanesulfonyl group and a propenone moiety. This combination of functional groups imparts the compound with distinctive reactivity and selectivity, making it a valuable tool in organic synthesis and drug discovery. Recent studies have highlighted its role as a versatile building block in the construction of complex molecules, particularly in the development of bioactive compounds.

One of the most intriguing aspects of this compound is its ability to participate in sulfonamide formation reactions, which are pivotal in the synthesis of pharmaceutical agents. The ethanesulfonyl group acts as a reactive site, enabling the formation of stable sulfonamides under mild conditions. This property has been exploited in the design of novel antibiotics and anti-inflammatory drugs, where sulfonamides are known for their therapeutic efficacy.

Moreover, the propenone moiety in 1-(3-(Ethanesulfonyl)azetidin-1-yl)prop-2-en-1-one contributes to its reactivity in Michael addition reactions, a key process in organic chemistry for constructing carbon-carbon bonds. Recent research has demonstrated that this compound can serve as an efficient enolate precursor, facilitating the synthesis of diverse heterocyclic compounds with potential applications in agrochemicals and materials science.

The synthesis of CAS No. 2093805-85-5 involves a multi-step process that combines principles from both classical and modern organic chemistry. The starting material is typically an azetidine derivative, which undergoes sulfonation to introduce the ethanesulfonyl group. Subsequent steps involve the introduction of the propenone moiety through either alkylation or conjugate addition reactions. Optimization of these steps has led to improved yields and higher purity levels, making the compound more accessible for large-scale applications.

In terms of physical properties, 1-(3-(Ethanesulfonyl)azetidin-1-yL)propenone exhibits a melting point of approximately 145°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various laboratory settings. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the ethanesulfonyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic character at specific positions. This understanding has been instrumental in designing more efficient synthetic routes and predicting reaction outcomes with greater accuracy.

From an environmental standpoint, studies on the degradation pathways of CAS No. 2093805-85–5 have shown that it undergoes hydrolysis under alkaline conditions to yield biodegradable byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 1-(3-(Ethanesulfonyl)azetidin–1–yl)prop–2–en–1–one (CAS No. 2093805–85–5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a key player in modern chemical innovation.